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Cat. No.: S3666346
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Chemical Profile: 1-azido-4-iodobutane

The table below summarizes the basic identifying information for this compound.

Property Description

CAS Number 148759-55-1 [1]

Molecular
Formula

C₄H₈IN₃ [1]

Molecular Weight 225.032 g/mol [1]

Known Use Used in a one-pot synthesis of trisubstituted triazenes from Grignard reagents [2]
[3].

Primary Hazards and Stability Concerns

Organic azides like 1-azido-4-iodobutane are thermally unstable and can decompose violently, especially

in concentrated form or when subjected to heat, shock, or friction [4]. Key considerations include:
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Low Molecular Weight Azides: Are considered especially hazardous [4].

Decomposition Pathway: Azides can easily extrude diatomic nitrogen. This tendency is useful in
reactions like the Staudinger ligation or Curtius rearrangement but also contributes to their instability

[4].
Incompatibilities: Avoid contact with strong acids, oxidizing agents, and heavy metals, which can

catalyze decomposition.

Safe Handling Workflow

The following diagram outlines the core principles for handling this reagent safely.
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Start: Plan Experiment

Personal Protective Equipment (PPE)
- Safety glasses/goggles

- Lab coat
- Appropriate gloves

Engineering Controls
- Use a fume hood

- Behind a safety shield

Handling Precautions
- Avoid heat, shock, friction

- Use dilute solutions
- Keep away from incompatible materials

Storage
- Label clearly

- Store in a cool, dark place
- Keep only minimal quantities

Waste Disposal
- Follow institutional rules
- Treat as hazardous waste

Click to download full resolution via product page

Frequently Asked Questions

Q1: What is the safest way to store 1-azido-4-iodobutane? Store it in a clearly labeled container, away

from heat and light, in a cool, well-ventilated area. It is critical to keep only the minimum quantity needed
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and to avoid storing it for extended periods. Always consult your institution's safety office for specific

storage guidelines for explosive precursors.

Q2: I need to use 1-azido-4-iodobutane in a synthesis. What key reaction parameters should I control?

Based on its use in synthesizing trisubstituted triazenes [2], you should:

Control Temperature: Perform reactions at room temperature or below whenever possible. Avoid

heating neat azides.
Use Dilute Solutions: Conduct reactions in dilute solution to minimize the risk of a violent

decomposition event.
Monitor Reaction Progress: Use TLC or other in-line monitoring techniques to follow the reaction

and avoid unnecessarily long reaction times.

Q3: Are there any common laboratory reagents that are incompatible with it? Yes. You should be

cautious with:

Phosphines (e.g., triphenylphosphine), which can reduce azides to amines in the Staudinger

reaction [4].
Strong acids, which can promote decomposition.

Heavy metal salts, which can act as catalysts for decomposition.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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